Cas no 65537-90-8 (Benzoic acid, 3,4,5-tris(trifluoromethyl)-)

• Product Name: Benzoic acid, 3,4,5-tris(trifluoromethyl)-
• CAS No: 65537-90-8
• MF: C₁₀H₃F₉O₂
• MW: 326.115254640579
• CID: 4110501
• PubChem ID: 21731493
• Update Time: 2025-04-22

Benzoic acid, 3,4,5-tris(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris(trifluoromethyl)-
• XZRSCQBWPJVEGQ-UHFFFAOYSA-N
• SCHEMBL817538
• 65537-90-8
• DB-087662

• Inchi： 1S/C10H3F9O2/c11-8(12,13)4-1-3(7(20)21)2-5(9(14,15)16)6(4)10(17,18)19/h1-2H,(H,20,21)
• InChI Key： XZRSCQBWPJVEGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=C(C(F)(F)F)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 325.99893279Da
• Monoisotopic Mass: 325.99893279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų